Cas no 1164509-23-2 ((5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-imino-1,3-thiazolidin-2-one)

• Product Name: (5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-imino-1,3-thiazolidin-2-one
• CAS No: 1164509-23-2
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.300281524658
• CID: 6418928
• Update Time: 2025-07-23

(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-imino-1,3-thiazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-imino-1,3-thiazolidin-2-one
• 2(5H)-Thiazolone, 4-amino-5-[(3,4-dimethoxyphenyl)methylene]-, (5Z)-

• Inchi： 1S/C12H12N2O3S/c1-16-8-4-3-7(5-9(8)17-2)6-10-11(13)14-12(15)18-10/h3-6H,1-2H3,(H2,13,14,15)/b10-6-
• InChI Key： AXGGLQUXLNYRJR-POHAHGRESA-N
• SMILES： S1/C(=C\C2=CC=C(OC)C(OC)=C2)/C(N)=NC1=O

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 454.8±55.0 °C(Predicted)
• pka: -0.86±0.20(Predicted)

Additional information on (5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-imino-1,3-thiazolidin-2-one

Introduction to Compound with CAS No. 1164509-23-2 and Product Name: (5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-imino-1,3-thiazolidin-2-one

The compound with the CAS number 1164509-23-2 and the product name (5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-imino-1,3-thiazolidin-2-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly its thiazolidinone core and the presence of an imine group, make it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in thiazolidinone derivatives due to their ability to interact with various biological targets. The specific arrangement of functional groups in (5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-imino-1,3-thiazolidin-2-one contributes to its unique chemical properties and biological efficacy. The dimethoxyphenyl moiety, for instance, introduces hydrophobicity and potential aromatic interactions with biological targets, while the imine group can participate in hydrogen bonding and other non-covalent interactions.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Recent studies have demonstrated that thiazolidinone derivatives can exhibit significant anti-inflammatory properties by inhibiting key enzymes such as COX-2 and LOX. The presence of the imine group in (5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-imino-1,3-thiazolidin-2-one suggests that it may also interact with proteins involved in signal transduction pathways, thereby influencing cellular processes at multiple levels.

The synthesis of this compound involves a series of well-established organic reactions, including condensation reactions and cyclization processes. The use of protective groups and careful control of reaction conditions are essential to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like (5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-imino-1,3-thiazolidin-2-one with greater efficiency and precision.

In the context of drug discovery, this compound represents a valuable scaffold for developing novel therapeutic agents. Its structural flexibility allows for modifications that can enhance its pharmacological properties, such as solubility, bioavailability, and target specificity. Computational modeling and molecular docking studies have been instrumental in understanding the interactions between this compound and potential biological targets. These studies provide insights into how the molecule might bind to proteins and enzymes, offering a rational basis for designing more effective derivatives.

The pharmacological profile of (5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-imino-1,3-thiazolidin-2-one has been evaluated through both in vitro and in vivo experiments. Initial results indicate that it exhibits potent inhibitory activity against several enzymes relevant to inflammation and cancer progression. Additionally, preclinical studies suggest that it may have neuroprotective effects by modulating oxidative stress and mitochondrial function. These findings underscore the potential of this compound as a lead molecule for further drug development.

The future direction of research on this compound will likely focus on optimizing its chemical structure to improve its pharmacokinetic properties and minimize potential side effects. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications. Furthermore, exploring the compound's mechanism of action will provide a deeper understanding of its therapeutic potential.

The significance of this compound extends beyond its immediate pharmacological applications. It serves as a model system for studying the role of heterocyclic compounds in drug design. The insights gained from investigating (5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-imino-1,3-thiazolidin-2-one may inform the development of other novel therapeutic agents targeting similar biological pathways.